Cas no 1114808-98-8 (6-Bromo-2-chloro-3-methylbenzaldehyde)

• Product Name: 6-Bromo-2-chloro-3-methylbenzaldehyde
• CAS No: 1114808-98-8
• MF: C₈H₆BrClO
• MW: 233.489640712738
• MDL: MFCD11040411
• CID: 1083401
• PubChem ID: 73553473
• Update Time: 2025-04-20

6-Bromo-2-chloro-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-3-methylbenzaldehyde
• E90392
• 1114808-98-8
• DB-369066
• AKOS022181567
• CS-0196368
• MFCD11040411

• MDL： MFCD11040411
• Inchi： 1S/C8H6BrClO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3
• InChI Key： CIOQTKGPYAYYDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1C=O)Cl

Computed Properties

• Exact Mass: 231.92906g/mol
• Monoisotopic Mass: 231.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų